Cas no 86235-60-1 (2-(Isoquinolin-7-yloxy)acetic acid)

• Product Name: 2-(Isoquinolin-7-yloxy)acetic acid
• CAS No: 86235-60-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD11046436
• CID: 708373
• Update Time: 2023-12-28

2-(Isoquinolin-7-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Isoquinolin-7-yloxy)acetic acid
• 2-(7-isoquinolinyloxy)Acetic acid
• 2-isoquinolin-7-yloxyacetic acid
• Acetic acid,2-(7-isoquinolinyloxy)-
• 2-(7-Isoquinolinyloxy)acetic acid (ACI)
• Acetic acid, (7-isoquinolinyloxy)- (9CI)
• (Isoquinolin-7-yloxy)-acetic acid

• MDL： MFCD11046436
• Inchi： 1S/C11H9NO3/c13-11(14)7-15-10-2-1-8-3-4-12-6-9(8)5-10/h1-6H,7H2,(H,13,14)
• InChI Key： OPPWPKSAMUADKN-UHFFFAOYSA-N
• SMILES： O=C(COC1C=C2C(C=CN=C2)=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.337±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.1 g/l) (25 º C),